Cas no 180292-85-7 (3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI))

3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI) structure
180292-85-7 structure
Product Name:3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)
CAS No:180292-85-7
MF:C6H8O2S
MW:144.191520690918
CID:113414
PubChem ID:12593640
Update Time:2025-04-18

3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)
    • 1-(4-hydroxy-2,5-dihydrothiophen-3-yl)ethanone
    • 180292-85-7
    • 3(2H)-Thiophenone, dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)
    • Inchi: 1S/C6H8O2S/c1-4(7)5-2-9-3-6(5)8/h8H,2-3H2,1H3
    • InChI Key: IZVBNFWBSKGIET-UHFFFAOYSA-N
    • SMILES: S1CC(=C(C(C)=O)C1)O

Computed Properties

  • Exact Mass: 144.02454
  • Monoisotopic Mass: 144.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3
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